1-Phenylphosphinan-4-one Hydrochloride: Physicochemical Profiling, Desymmetrization Workflows, and Therapeutic Applications
1-Phenylphosphinan-4-one Hydrochloride: Physicochemical Profiling, Desymmetrization Workflows, and Therapeutic Applications
As a Senior Application Scientist specializing in organophosphorus chemistry, I frequently leverage six-membered phosphorus heterocycles (phosphinanes) as foundational scaffolds for both asymmetric catalysis and oncology drug discovery. Among these, 1-Phenylphosphinan-4-one hydrochloride stands out as a highly versatile, prochiral building block.
This technical whitepaper deconstructs the physicochemical properties of 1-phenylphosphinan-4-one hydrochloride, explores the mechanistic causality behind its desymmetrization into P-stereogenic compounds, and outlines field-validated protocols for its application in therapeutic development.
Physicochemical Profiling & Structural Dynamics
The utility of 1-phenylphosphinan-4-one hydrochloride stems from its unique structural topology. The six-membered phosphinane ring provides a rigid conformational framework, while the ketone moiety at the C4 position serves as a reactive handle for structural modification. The hydrochloride salt form is specifically utilized to enhance the compound's bench stability and aqueous solubility compared to its free base counterpart[1].
Table 1: Core Physicochemical Properties
| Property | Value / Description |
| Compound Name | 1-Phenylphosphinan-4-one hydrochloride |
| CAS Number | 1 |
| Molecular Formula | C₁₁H₁₃OP · HCl (or C₁₁H₁₄ClOP) |
| Molecular Weight (Total) | 228.66 g/mol |
| Molecular Weight (Free Base) | 192.20 g/mol |
| Molecular Weight (Salt) | 36.46 g/mol (HCl) |
| Structural Features | P-phenyl substituted, C4-ketone functionalized phosphinane |
Mechanistic Pathways: Desymmetrization and P-Stereogenesis
The synthesis of P-chiral (P-stereogenic) compounds is historically bottlenecked by complex resolution steps. However, 1-phenylphosphinan-4-one acts as a prochiral precursor, allowing us to induce chirality at the remote phosphorus center (P1) by manipulating the symmetry at the C4 carbonyl group[2].
There are two primary causal pathways to achieve this desymmetrization:
-
Path A (Enantioselective Deprotonation): Utilizing a chiral lithium amide base to selectively abstract one of the enantiotopic α-protons, followed by immediate trapping of the enolate[3].
-
Path B (Asymmetric α-Halogenation): Employing an organocatalyst to direct the stereoselective addition of a halogen at the α-position, followed by elimination[2].
Both pathways converge on the formation of optically active 1-phenylphosphin-2-en-4-ones, which are highly sought after as chiral ligands in homogeneous catalysis.
Desymmetrization logic for converting prochiral phosphinanes to P-stereogenic compounds.
Validated Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step is grounded in chemical causality to prevent common failure modes such as racemization or false-positive bioactivity.
Protocol 1: Enantioselective Deprotonation (Path A)
Causality & Rationale: The lithium enolate generated during deprotonation is highly susceptible to rapid racemization via proton exchange with the newly formed protonated amine. To prevent this loss of stereointegrity, an in situ quench (ISQ) methodology must be employed[2]. By premixing the trapping agent (TMSCl) with the base, the enolate is intercepted the moment it forms.
Step-by-Step Methodology:
-
Preparation: Flame-dry a Schlenk flask under argon. Add the chiral lithium amide base (e.g., derived from (S,S)-amine) in anhydrous THF at -78 °C.
-
In Situ Quench Setup: Add an excess of Trimethylsilyl chloride (TMSCl) directly to the base solution before introducing the ketone.
-
Deprotonation: Slowly inject a solution of 1-phenylphosphinan-4-one (free base, neutralized from the hydrochloride salt) in THF over 30 minutes.
-
Trapping: Stir for 2 hours at -78 °C. The TMSCl immediately traps the forming enolate, yielding the silyl enol ether intermediate.
-
Validation (Self-Correction): Isolate an aliquot and perform ³¹P NMR. A successful trap is indicated by a distinct chemical shift confirming the loss of the ketone environment.
-
Oxidation: Treat the silyl enol ether with an oxidant (e.g., IBX·MPO) to yield the final optically active 1-phenylphosphin-2-en-4-one[2]. Confirm enantiomeric excess (ee) via chiral HPLC.
Protocol 2: In Vitro Cytotoxicity Screening of Derivatives
Causality & Rationale: The unmodified phenyl group on the phosphorus atom is highly lipophilic and bulky, which can hinder optimal binding in the hydrophobic pockets of biological targets like Acetylcholinesterase (AChE). Dearomatization (e.g., reduction to a cyclohexyl group) alters this steric bulk, directly optimizing cellular uptake and target affinity[4].
Step-by-Step Methodology:
-
Cell Culture Preparation: Seed SW480 (colon) and PC3 (prostate) cancer cell lines in 96-well plates at a density of 5×10³ cells/well. Incubate for 24 hours at 37 °C in 5% CO₂.
-
Compound Dosing: Neutralize 1-phenylphosphinan-4-one hydrochloride derivatives to their free base forms. Prepare serial dilutions (0.1 µM to 100 µM) in DMSO (final DMSO concentration <0.5% to prevent solvent toxicity).
-
Incubation: Expose the cells to the compounds for 72 hours.
-
Validation (Controls): Run parallel wells treated with Cisplatin as a positive control, and vehicle-only as a negative control[4].
-
Viability Assay: Add MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, dissolve the formazan crystals in acidified isopropanol, and read absorbance at 570 nm. Calculate IC₅₀ values using non-linear regression.
Therapeutic Applications: Oncology & Drug Discovery
Beyond catalysis, phosphinanes are emerging as potent pharmacophores. Structural modifications of 1-phenylphosphinan-4-one—specifically the dearomatization of the phenyl group—have yielded derivatives with profound antiproliferative properties[5].
Recent in vitro assessments demonstrate that specific phosphinane derivatives exhibit potent cytotoxicity against colon and prostate cancer cell lines, with some compounds achieving IC₅₀ values ≤ 10 µM, effectively outperforming standard chemotherapeutics like cisplatin in targeted assays[4]. Furthermore, molecular docking and biochemical assays reveal that these derivatives form strong interactions with the active sites of acetylcholinesterase (AChE), highlighting a dual-action therapeutic potential[4].
Table 2: Comparative In Vitro Cytotoxicity Profile
| Cell Line | Cancer Origin | Cisplatin IC₅₀ | Optimized Phosphinane Derivative IC₅₀ |
| SW480 | Colon | Moderate | ≤ 10 µM (Superior to Cisplatin) |
| SW620 | Colon | Moderate | ≤ 10 µM (Superior to Cisplatin) |
| PC3 | Prostate | Moderate | ≤ 10 µM (Superior to Cisplatin) |
Data synthesized from recent evaluations of dearomatized phosphinane derivatives[4].
Drug discovery workflow from scaffold synthesis to target analysis.
Sources
- 1. 1-Phenylphosphinan-4-one hydrochloride | CAS#:67976-18-5 | Chemsrc [chemsrc.com]
- 2. Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
